Cas no 1379312-99-8 (2-(Bromomethyl)-3-fluorobenzaldehyde)

• Product Name: 2-(Bromomethyl)-3-fluorobenzaldehyde
• CAS No: 1379312-99-8
• MF: C₈H₆BrFO
• MW: 217.035045146942
• MDL: MFCD18205512
• CID: 4595190
• Update Time: 2025-08-05

2-(Bromomethyl)-3-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-fluorobenzaldehyde
• Benzaldehyde, 2-(bromomethyl)-3-fluoro-

• MDL： MFCD18205512
• Inchi： 1S/C8H6BrFO/c9-4-7-6(5-11)2-1-3-8(7)10/h1-3,5H,4H2
• InChI Key： KYJBZHKEUREGLV-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC(F)=C1CBr

Additional information on 2-(Bromomethyl)-3-fluorobenzaldehyde

Introduction to 2-(Bromomethyl)-3-fluorobenzaldehyde (CAS No. 1379312-99-8)

2-(Bromomethyl)-3-fluorobenzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1379312-99-8, is a highly versatile intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound features a benzaldehyde core substituted with a bromomethyl group at the 2-position and a fluorine atom at the 3-position, making it a valuable building block for the development of novel chemical entities.

The structural configuration of 2-(Bromomethyl)-3-fluorobenzaldehyde imparts unique reactivity that is exploited in various synthetic pathways. The presence of the bromomethyl group allows for facile nucleophilic substitution reactions, enabling the introduction of diverse functional groups. Concurrently, the fluorine atom introduces electronic and steric effects that can modulate the reactivity and properties of the resulting derivatives. These characteristics make it particularly useful in medicinal chemistry for designing molecules with enhanced binding affinity and selectivity.

In recent years, 2-(Bromomethyl)-3-fluorobenzaldehyde has garnered significant attention in the development of small-molecule inhibitors targeting various biological pathways. Its application in drug discovery has been particularly notable in the design of kinase inhibitors, where the combination of bromomethyl and fluorine substituents often enhances both potency and selectivity. For instance, studies have demonstrated its utility in generating fluorinated benzaldehyde derivatives that exhibit inhibitory activity against protein kinases involved in cancer progression.

One of the most compelling aspects of 2-(Bromomethyl)-3-fluorobenzaldehyde is its role in constructing complex molecular architectures through cross-coupling reactions. The bromomethyl group serves as an excellent electrophile for palladium-catalyzed reactions such as Suzuki-Miyaura and Heck couplings, allowing for the integration of aryl or vinyl moieties into the benzene ring. This capability has been leveraged in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active agents.

The fluorine atom at the 3-position further enhances the synthetic utility of 2-(Bromomethyl)-3-fluorobenzaldehyde by influencing electronic properties and metabolic stability. Fluorinated aromatic compounds are well-documented to exhibit improved pharmacokinetic profiles, including increased lipophilicity and resistance to metabolic degradation. This has led to its incorporation into numerous drug candidates where fluorine-mediated enhancements in bioavailability and duration of action are critical.

Recent advances in computational chemistry have also highlighted the importance of 2-(Bromomethyl)-3-fluorobenzaldehyde as a scaffold for virtual screening campaigns. Molecular modeling studies indicate that derivatives of this compound can effectively interact with target proteins through both hydrophobic and electrostatic interactions. The presence of both bromomethyl and fluorine substituents allows for fine-tuning of these interactions, making it an ideal candidate for structure-based drug design.

The pharmaceutical industry has recognized the potential of 2-(Bromomethyl)-3-fluorobenzaldehyde as a key intermediate in multiple drug discovery programs. Its ability to serve as a precursor for a wide range of heterocyclic compounds has been particularly valuable in developing treatments for neurological disorders, infectious diseases, and inflammatory conditions. By leveraging its unique reactivity, researchers have been able to generate novel analogs with improved therapeutic profiles.

In addition to its applications in drug development, 2-(Bromomethyl)-3-fluorobenzaldehyde has found utility in materials science and agrochemical research. Its structural features make it a suitable candidate for synthesizing advanced materials with tailored electronic properties, as well as bioactive compounds designed to interact with biological systems. The versatility of this compound underscores its importance as a chemical building block across multiple disciplines.

The synthesis of 2-(Bromomethyl)-3-fluorobenzaldehyde typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps often include halogenation reactions to introduce bromine at the desired position, followed by selective fluorination using appropriate reagents such as hydrogen fluoride or fluorinating agents like Selectfluor®. These synthetic routes highlight its accessibility while maintaining high yields and purity standards essential for pharmaceutical applications.

Ongoing research continues to explore new methodologies for functionalizing 2-(Bromomethyl)-3-fluorobenzaldehyde, further expanding its synthetic utility. Innovations in transition metal catalysis and green chemistry principles are being integrated into its preparation to enhance efficiency and sustainability. Such advancements not only improve the accessibility of this compound but also contribute to reducing environmental impact throughout its lifecycle.

The future prospects for 2-(Bromomethyl)-3-fluorobenzaldehyde remain promising as new therapeutic targets are identified and validated. Its role as a central intermediate will likely continue to grow, driven by its ability to generate structurally diverse compounds with tailored biological activities. As computational tools become more sophisticated, the potential applications for this compound are expected to expand even further, solidifying its position as a cornerstone in modern synthetic chemistry.